5-acetyl-2-amino-4-(2-methylphenyl)-6-(trifluoromethyl)-4H-pyran-3-carbonitrile

• Molecular Formula: C16H13F3N2O2
• Molecular Weight: 322.28 g/mol
• IUPAC Name: 5-acetyl-2-amino-4-(2-methylphenyl)-6-(trifluoromethyl)-4H-pyran-3-carbonitrile
• InChI: InChI=1S/C16H13F3N2O2/c1-8-5-3-4-6-10(8)13-11(7-20)15(21)23-14(16(17,18)19)12(13)9(2)22/h3-6,13H,21H2,1-2H3
• InChI Key: DNUVHWOIBFODIN-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2C(=C(OC(=C2C(=O)C)C(F)(F)F)N)C#N

Description

5-acetyl-2-amino-4-(2-methylphenyl)-6-(trifluoromethyl)-4H-pyran-3-carbonitrile is a compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a pyran derivative that has been synthesized using various methods, and its mechanism of action has been studied in detail. In

Mechanism of Action

The mechanism of action of 5-acetyl-2-amino-4-(2-methylphenyl)-6-(trifluoromethyl)-4H-pyran-3-carbonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This compound has been found to inhibit the activity of various kinases, which are enzymes that play a crucial role in cell signaling pathways. It has also been found to bind to certain receptors in the body, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 5-acetyl-2-amino-4-(2-methylphenyl)-6-(trifluoromethyl)-4H-pyran-3-carbonitrile has a number of biochemical and physiological effects. This compound has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the production of inflammatory cytokines, which are molecules that play a role in the immune response. Additionally, this compound has been found to have neuroprotective effects, which may make it a potential therapeutic agent for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-acetyl-2-amino-4-(2-methylphenyl)-6-(trifluoromethyl)-4H-pyran-3-carbonitrile is its potential as a therapeutic agent for the treatment of various diseases. However, there are also limitations to its use in lab experiments. For example, this compound may be difficult to synthesize using certain methods, and it may not be stable under certain conditions. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are many potential future directions for research on 5-acetyl-2-amino-4-(2-methylphenyl)-6-(trifluoromethyl)-4H-pyran-3-carbonitrile. One area of research could focus on the development of new synthesis methods that are more efficient and cost-effective. Another area of research could focus on the identification of new therapeutic targets for this compound, as well as the development of new analogs with improved pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of 5-acetyl-2-amino-4-(2-methylphenyl)-6-(trifluoromethyl)-4H-pyran-3-carbonitrile has been achieved using various methods. One of the most common methods involves the reaction of 2-methylbenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate and acetic acid. The resulting product is then reacted with trifluoroacetic anhydride and ammonia to form the desired compound. Other methods involve the use of different reagents and catalysts.

Scientific Research Applications

5-acetyl-2-amino-4-(2-methylphenyl)-6-(trifluoromethyl)-4H-pyran-3-carbonitrile has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its anti-tumor, anti-inflammatory, and anti-viral properties. It has also been found to have potential as a therapeutic agent for the treatment of various diseases, including cancer, HIV, and Alzheimer's disease.